Ethyl 2-(2-(2-(benzo[d]thiazol-2-yl(methyl)amino)acetamido)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[2-[1,3-benzothiazol-2-yl(methyl)amino]acetyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C17H18N4O3S2/c1-3-24-15(23)8-11-10-25-16(18-11)20-14(22)9-21(2)17-19-12-6-4-5-7-13(12)26-17/h4-7,10H,3,8-9H2,1-2H3,(H,18,20,22)
• InChI Key: PWRORWUXBHXCTH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)CN(C)C2=NC3=CC=CC=C3S2
• Molecular Formula: C17H18N4O3S2
• Molecular Weight: 390.5 g/mol

Description

Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse biological activities and have been studied for their potential as therapeutic agents.

Synthesis Analysis

Benzothiazoles can be synthesized through various methods, including coupling reactions with substituted 2-amino benzothiazoles.

Molecular Structure Analysis

The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Benzothiazoles can undergo various chemical reactions, including electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

Benzothiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. These are medications that are used to relieve pain.

Anti-inflammatory Activity

. .

Antimicrobial Activity

. These are drugs that kill or stop the growth of microorganisms.

Antifungal Activity

. These are medications used to treat fungal infections.

Antiviral Activity

. These are medications used to treat viral infections.

Antitumor Activity

. .

Neuroprotective Activity

. Neuroprotective drugs are those that protect nerve cells against damage, degeneration, or impairment of function.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to act on a variety of targets, including antimicrobial, antifungal, antiviral, and antitumor targets .

Mode of Action

Thiazole derivatives have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities . The presence of a thiazolidinone ring has been associated with greater anti-inflammatory and analgesic activity .

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biochemical pathways related to their diverse biological activities .

Pharmacokinetics

The polar nature of the thiazole ring, which this compound contains, should improve the pharmacokinetic parameters of the compound, helping to overcome the solubility problems of poorly soluble drug entities .

Result of Action

Thiazole derivatives have been found to induce a variety of effects, including s phase arrest, up-regulation of pro-apoptotic proteins, down-regulation of anti-apoptotic proteins, activation of caspase-3, and induction of mitochondrial dysfunction, leading to cell apoptosis .

Action Environment

The solubility of thiazole derivatives in water, alcohol, and ether, as well as their sparing solubility in organic solvents and dyes, may influence their action and efficacy .

Safety and Hazards

The safety and hazards of a specific benzothiazole derivative would depend on its exact structure and properties. Some benzothiazole derivatives have been found to exhibit cytotoxicity.

Future Directions

Future research on benzothiazoles could involve the synthesis of new derivatives and the exploration of their potential as therapeutic agents.